Cas no 1803841-61-3 (1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1803841-61-3
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4971305
• Update Time: 2025-06-07

1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H8Br2F2O2/c11-5-7(15)3-6-4-8(16-10(13)14)1-2-9(6)12/h1-2,4,10H,3,5H2
• InChI Key： LXBIROHCMBABBV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC(CBr)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1803841-61-3)

1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1803841-61-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple bromine and fluorine substituents in its structure suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular framework, incorporating a ketone group and aromatic rings, positions it as a candidate for various biochemical interactions, which are critical for designing novel therapeutic agents.

The structural composition of 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one is characterized by a propyl chain connected to a carbonyl group, with two bromine atoms attached to the aromatic ring system. The substitution pattern, particularly the 2-bromo-5-(difluoromethoxy)phenyl moiety, is noteworthy as it introduces both electrophilic and nucleophilic sites within the molecule. This dual functionality allows for diverse chemical transformations, enabling chemists to modify the structure further and explore its pharmacological potential. The difluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, making it a desirable feature in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. The brominated aromatic compounds have emerged as a significant class of scaffolds due to their ability to interact with biological targets with high specificity. Research studies have demonstrated that molecules containing bromine substituents can modulate enzyme activity by influencing binding pockets or allosteric sites. The ketone group in 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one provides an additional site for functionalization, allowing for the introduction of other pharmacophores that could enhance drug-like properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with abnormal cell growth and proliferation. The aromatic ring system in 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one can be designed to interact with the ATP-binding site of kinases, while the bromine atoms can serve as anchors for hydrogen bonding or hydrophobic interactions. Furthermore, the difluoromethoxy group can improve solubility and bioavailability, which are critical factors for drug efficacy. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds with high accuracy, facilitating faster identification of lead candidates.

The synthesis of 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the bromination of an aromatic precursor followed by functional group interconversion using appropriate reagents. The introduction of the ketone group is achieved through oxidation or condensation reactions, depending on the synthetic route chosen. Given its structural complexity, the synthesis may require advanced techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations to install the desired substituents at specific positions.

Once synthesized, 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one can be subjected to various biological assays to evaluate its activity against target enzymes or receptors. High-throughput screening (HTS) technologies have revolutionized drug discovery by allowing rapid testing of large libraries of compounds for biological activity. In HTS campaigns, this compound could be screened against panels of kinases or other enzymes relevant to specific disease pathways. Positive hits from HTS would then undergo further validation studies to confirm their efficacy and selectivity.

The pharmacokinetic properties of 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one are also an important consideration in drug development. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that the compound behaves favorably in vivo. Computational modeling tools can predict ADME properties based on molecular descriptors derived from its structure. For instance, molecular dynamics simulations can provide insights into how the compound interacts with biological membranes or cytochrome P450 enzymes responsible for drug metabolism.

In conclusion, 1-Bromo-3-(2-bromo-5-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1803841-61-3) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation into drug discovery programs could lead to the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for brominated and fluorinated compounds, this molecule stands out as a versatile scaffold with significant untapped potential.